An In-depth Technical Guide to 1,2-Bis(4-pyridyl)ethane: Properties, Synthesis, and Characterization
An In-depth Technical Guide to 1,2-Bis(4-pyridyl)ethane: Properties, Synthesis, and Characterization
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,2-Bis(4-pyridyl)ethane, also known as 4,4'-ethylenedipyridine, is a versatile bipyridine ligand extensively utilized in the fields of coordination chemistry, crystal engineering, and materials science. Its flexible ethylene (B1197577) bridge allows for the formation of diverse supramolecular architectures, making it a valuable building block in the synthesis of metal-organic frameworks (MOFs), coordination polymers, and pharmaceutical co-crystals. This technical guide provides a comprehensive overview of the chemical and physical properties of 1,2-bis(4-pyridyl)ethane, detailed experimental protocols for its synthesis and characterization, and a discussion of its applications relevant to drug development.
Chemical and Physical Properties
1,2-Bis(4-pyridyl)ethane is a white to light yellow crystalline powder under standard conditions.[1][2] It is soluble in methanol (B129727) and other organic solvents.[2] The fundamental properties of this compound are summarized in the table below.
| Property | Value | Reference |
| Molecular Formula | C₁₂H₁₂N₂ | [3] |
| Molecular Weight | 184.24 g/mol | [3][4] |
| Appearance | White to light yellow or pinkish crystalline powder | [1][2] |
| Melting Point | 110-112 °C | [2][4] |
| Boiling Point | 174 °C at 3 mmHg | [2] |
| Solubility | Soluble in methanol | [2] |
| pKa | 6.13 ± 0.10 (Predicted) | [2] |
| Storage | Inert atmosphere, Room Temperature | [2] |
| CAS Number | 4916-57-8 | [3][4] |
Experimental Protocols
Synthesis of 1,2-Bis(4-pyridyl)ethane from 4-Methylpyridine (B42270)
A general and effective method for the synthesis of 1,2-bis(4-pyridyl)ethane involves the oxidative coupling of 4-methylpyridine (4-picoline).
Materials:
-
4-Methylpyridine (4-picoline)
-
Powdered Sulfur
-
Concentrated Hydrochloric Acid (12 M)
-
Water
Procedure: [1]
-
In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 4-methylpyridine (1.6 g, 17.18 mmol), powdered sulfur (275 mg, 8.59 mmol), and concentrated hydrochloric acid (0.48 mL, 5.76 mmol).
-
Heat the reaction mixture to 120 °C and stir vigorously for 24 hours.
-
After 24 hours, cool the mixture to room temperature.
-
Perform an extraction by adding dichloromethane (20 mL) and water (20 mL) to the reaction flask.
-
Separate the organic layer, and wash it with water.
-
Dry the organic layer over anhydrous sodium sulfate.
-
Remove the solvent under reduced pressure to yield the crude product.
Purification by Recrystallization
The crude 1,2-bis(4-pyridyl)ethane can be purified by recrystallization to obtain a product of high purity.
Materials:
-
Crude 1,2-Bis(4-pyridyl)ethane
-
Suitable solvent (e.g., a mixture of benzene (B151609) and cyclohexane, or ethanol)
-
Erlenmeyer flasks
-
Heating source (hot plate)
-
Filtration apparatus (Büchner funnel, filter paper, vacuum flask)
-
Dissolve the crude product in a minimum amount of a suitable hot solvent in an Erlenmeyer flask.
-
If colored impurities are present, add a small amount of activated charcoal and heat the solution for a few minutes.
-
Perform a hot filtration to remove any insoluble impurities and the activated charcoal.
-
Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined crystals.
-
Further cool the solution in an ice bath to maximize crystal yield.
-
Collect the crystals by vacuum filtration using a Büchner funnel.
-
Wash the crystals with a small amount of cold solvent to remove any remaining impurities.
-
Dry the purified crystals in a desiccator or a vacuum oven.
Characterization Techniques
FTIR spectroscopy is used to identify the functional groups present in the molecule.
Sample Preparation (ATR-FTIR): [10]
-
Ensure the Attenuated Total Reflectance (ATR) crystal is clean.
-
Place a small amount of the solid 1,2-bis(4-pyridyl)ethane sample directly onto the ATR crystal.
-
Apply pressure to ensure good contact between the sample and the crystal.
-
Acquire the FTIR spectrum.
¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the synthesized compound.
Sample Preparation:
-
Dissolve a small amount of the purified 1,2-bis(4-pyridyl)ethane in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).
-
Transfer the solution to an NMR tube.
-
Acquire the ¹H and ¹³C NMR spectra.
Single-crystal X-ray diffraction provides definitive proof of the molecular structure and information on the crystal packing.
Procedure:
-
Grow single crystals of 1,2-bis(4-pyridyl)ethane, typically by slow evaporation of a saturated solution.
-
Mount a suitable crystal on a goniometer head.
-
Collect diffraction data using an X-ray diffractometer.
-
Solve and refine the crystal structure using appropriate software.
Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of 1,2-Bis(4-pyridyl)ethane.
Caption: A flowchart illustrating the key stages in the synthesis, purification, and characterization of 1,2-Bis(4-pyridyl)ethane.
Applications in Drug Development
The unique structural features of 1,2-bis(4-pyridyl)ethane make it a compound of interest in drug development for several reasons:
-
Co-crystal Formation: Its ability to act as a hydrogen bond acceptor allows it to form co-crystals with active pharmaceutical ingredients (APIs). This can be used to modify the physicochemical properties of a drug, such as its solubility, stability, and bioavailability, without altering its chemical structure.
-
Metal-Organic Frameworks (MOFs) for Drug Delivery: As a flexible linker, 1,2-bis(4-pyridyl)ethane is used in the construction of MOFs.[1][4] These porous materials can be designed to encapsulate drug molecules and release them in a controlled manner, offering potential for targeted drug delivery systems.
-
Ligand in Bioinorganic Chemistry: The pyridine (B92270) nitrogen atoms can coordinate with metal ions that are essential for biological processes or are components of metallodrugs. Studying the coordination complexes of 1,2-bis(4-pyridyl)ethane can provide insights into the interactions of metal-based drugs with biological targets.[4]
Conclusion
1,2-Bis(4-pyridyl)ethane is a fundamentally important and versatile molecule with well-defined chemical and physical properties. The straightforward synthesis and purification protocols, combined with a range of characterization techniques, make it an accessible compound for researchers. Its applications in co-crystal engineering and the development of MOFs highlight its significant potential in the field of drug development, particularly in the areas of drug formulation and delivery. This guide provides the core technical information required for scientists to effectively utilize 1,2-bis(4-pyridyl)ethane in their research endeavors.
References
- 1. 1,2-BIS(4-PYRIDYL)ETHANE | 4916-57-8 [chemicalbook.com]
- 2. 1,2-BIS(4-PYRIDYL)ETHANE CAS#: 4916-57-8 [m.chemicalbook.com]
- 3. 1,2-Bis(4-pyridyl)ethane | C12H12N2 | CID 78630 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 1,2-Bis(4-pyridyl)ethane 99 4916-57-8 [sigmaaldrich.com]
- 5. people.chem.umass.edu [people.chem.umass.edu]
- 6. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
- 7. cerritos.edu [cerritos.edu]
- 8. glaserr.missouri.edu [glaserr.missouri.edu]
- 9. scribd.com [scribd.com]
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